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Compound of Interest

Imidazo[1,5-a]pyridine-1-
Compound Name:
carbaldehyde

Cat. No.: B1340746

An In-depth Technical Guide on Imidazo[1,5-
a]pyridine-1-carbaldehyde

This document provides a detailed overview of the core physicochemical properties of
Imidazo[1,5-a]pyridine-1-carbaldehyde, a heterocyclic organic compound of interest to
researchers and professionals in drug development and chemical synthesis.

Molecular and Physicochemical Data

The fundamental properties of Imidazo[1,5-a]pyridine-1-carbaldehyde are summarized in the
table below. This data is essential for experimental design, analytical characterization, and
computational modeling.

Property Value

Molecular Formula CsHsN20[1]
Molecular Weight 146.15 g/mol [1][2]
CAS Number 56671-67-1[1][2]

Chemical Identity and Structure
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Imidazo[1,5-a]pyridine-1-carbaldehyde is a derivative of the imidazo[1,5-a]pyridine bicyclic
system. The presence of a carbaldehyde (or formyl) group at the 1-position imparts specific
reactivity to the molecule, making it a valuable intermediate in the synthesis of more complex

chemical entities.

The logical relationship between the compound's name, its derived formula, and its calculated

molecular weight is illustrated in the following diagram.

Logical Flow of Chemical Information

Imidazo[1,5-a]pyridine-1-carbaldehyde

Determines

Molecular Formula
C8H6N20

Molecular Weight
146.15 g/mol

Click to download full resolution via product page

Logical flow from chemical name to molecular weight.

Experimental Considerations

While specific experimental protocols are highly dependent on the research context, the data
presented herein is foundational for a range of common laboratory procedures:

« Stoichiometric Calculations: The molecular formula and weight are critical for accurately

measuring molar equivalents in chemical reactions.

¢ Solution Preparation: Precise concentrations for bioassays or analytical standards require

accurate molecular weight data.
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e Analytical Method Development: Techniques such as mass spectrometry rely on the
molecular weight for the identification and quantification of the compound. For instance, in
high-resolution mass spectrometry, the exact mass derived from the molecular formula is
used to confirm the compound's identity.

No detailed experimental protocols or signaling pathways are provided in this document as the
focus is on the core physicochemical properties of the molecule. Researchers should consult
peer-reviewed literature for specific applications and methodologies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1340746#molecular-weight-and-formula-of-imidazo-
1-5-a-pyridine-1-carbaldehyde]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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